Cas no 863399-36-4 ((4-Methyl-1-trityl-1H-imidazol-2-yl)methanol)

• Product Name: (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol
• CAS No: 863399-36-4
• MF: C₂₄H₂₂N₂O
• MW: 354.444285869598
• CID: 2092947
• PubChem ID: 23151519
• Update Time: 2025-06-08

(4-Methyl-1-trityl-1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol
• (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol;
• 1H-Imidazole-2-methanol, 4-methyl-1-(triphenylmethyl)-
• SCHEMBL5447440
• OUBGVIRXURSUPH-UHFFFAOYSA-N
• (4-methyl-1-tritylimidazol-2-yl)methanol
• 863399-36-4
• [4-methyl-1-(triphenylmethyl)-1H-imidazol-2-yl]methanol
• MFCD20274505
• SY390017

• MDL： MFCD20274505
• Inchi： 1S/C24H22N2O/c1-19-17-26(23(18-27)25-19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-17,27H,18H2,1H3
• InChI Key： OUBGVIRXURSUPH-UHFFFAOYSA-N
• SMILES： OCC1=NC(C)=CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 354.17300
• Monoisotopic Mass: 354.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.52400

Additional information on (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol

Introduction to (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol (CAS No. 863399-36-4)

Compound (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol, identified by its CAS number 863399-36-4, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazole derivative class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, particularly its 4-Methyl-1-trityl substituents, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The imidazole core of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol is a well-known pharmacophore found in numerous bioactive molecules. Imidazole derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. Recent studies have highlighted the importance of imidazole-based scaffolds in the development of antiviral, antibacterial, and anticancer agents. The presence of the trityl group in this compound enhances its stability and reactivity, making it an excellent candidate for further functionalization and derivatization.

In the realm of drug discovery, (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol has shown promise as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the synthesis of novel compounds with tailored biological activities. Researchers have leveraged this compound to develop inhibitors targeting specific enzymes involved in diseases like cancer and inflammation. The versatility of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol makes it a cornerstone in medicinal chemistry research.

The synthesis of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors to form the imidazole ring, followed by functional group modifications to introduce the methyl and trityl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies underscore the importance of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol as a key intermediate in industrial-scale pharmaceutical production.

Recent advancements in computational chemistry have further enhanced the understanding of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors, offering a rational basis for designing more effective drugs. These computational approaches are complemented by experimental validations, ensuring that the theoretical predictions align with empirical observations. Such integrative research efforts are crucial for advancing drug discovery pipelines.

The pharmacological profile of (4-Methyl-1-trityl-1H-imidazol-2-yl)methanol has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits inhibitory activity against several disease-causing targets. For instance, it has demonstrated potential in reducing inflammation by modulating key signaling pathways. Additionally, its interaction with specific enzymes has been explored as a means to develop treatments for neurological disorders. These preliminary results highlight the therapeutic promise of (4-Methyl-1-trityl-1H-imidazol-2-ylmethanol) and warrant further investigation.

The industrial relevance of (4-Methyl-1-trityl-1H-imidazol-2-ylmethanol) extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound for developing novel therapeutics due to its favorable chemical properties and biological activity. Collaborative efforts between academia and industry are fostering innovation, leading to faster translation of laboratory findings into clinical applications. This synergy is essential for accelerating drug development timelines and improving patient outcomes.

The future prospects of (4-Methyl-octadecyltritylimidazolium methanol) are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure and enhancing its efficacy. As our understanding of biological systems deepens, so too does our ability to harness compounds like (4-Methyl-octadecyltritylimidazolium methanol) for therapeutic benefit. This compound exemplifies the intersection of chemistry and medicine, driving progress towards more effective treatments.